Cas no 735274-91-6 (TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID)

• Product Name: TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• CAS No: 735274-91-6
• MF: C₁₅H₁₇FO₃
• MW: 264.292088270187
• CID: 866993
• PubChem ID: 24722533
• Update Time: 2025-07-10

TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• trans-2-[2-(4-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• MFCD01311382
• 735274-91-6
• (1R,2S)-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• AKOS016017437
• TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID

• MDL： MFCD01311382
• Inchi： 1S/C15H17FO3/c16-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)15(18)19/h5-8,11,13H,1-4,9H2,(H,18,19)/t11-,13+/m0/s1
• InChI Key： MURAMTHKCXDASC-WCQYABFASA-N
• SMILES： FC1C=CC(=CC=1)C(C[C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 264.11600
• Monoisotopic Mass: 264.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.28950

Additional information on TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID

Introduction to TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID (CAS No. 735274-91-6)

TRANS-2-[2-(4-FLUOROPHENYL-2-OXOETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID] is a significant compound in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that make it a valuable candidate for various applications. This compound, identified by its CAS number 735274-91-6, has garnered attention due to its potential in drug development and synthetic chemistry.

The molecular structure of TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID consists of a cyclohexane ring substituted with a carboxylic acid group at the 1-position and an ethyl side chain that incorporates a 4-fluorophenyl group and an oxo (ketone) group. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for more complex molecular architectures.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of the 4-fluorophenyl moiety in TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID particularly contributes to these advantages, making it a promising candidate for the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting various biological pathways. The carboxylic acid group provides a reactive site for further functionalization, allowing chemists to attach additional moieties that can enhance binding interactions with biological targets. This flexibility has led to its use in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design. The 4-fluorophenyl group in TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID has been shown to improve the bioavailability and reduce metabolic degradation, thereby increasing the efficacy of potential drug candidates. This has spurred further research into optimizing the compound's structure for therapeutic applications.

The synthesis of TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the aromatic ring is particularly challenging due to its high electronegativity and reactivity. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating its use in industrial applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of functional groups makes it a suitable candidate for developing new polymers and coatings with enhanced durability and chemical resistance. The ability to modify its structure further allows for tailoring its properties to specific industrial needs.

The growing body of research on TRANS-2-[2-(4-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID underscores its significance as a versatile intermediate in chemical synthesis. Its ability to serve as a building block for more complex molecules makes it indispensable in both academic research and industrial settings. As our understanding of its properties continues to expand, so too will its applications across various scientific disciplines.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new synthetic routes and expanding its utility in drug development. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative applications that will further solidify its role as a cornerstone in modern chemical research.